N-(1-benzylpiperidin-4-yl)-2-nitro-4-methylsulphonylaniline

• CAS No.: 795310-72-4
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 1-benzyl-N-(4-methylsulfonyl-2-nitrophenyl)piperidin-4-amine
• InChI: InChI=1S/C19H23N3O4S/c1-27(25,26)17-7-8-18(19(13-17)22(23)24)20-16-9-11-21(12-10-16)14-15-5-3-2-4-6-15/h2-8,13,16,20H,9-12,14H2,1H3
• InChI Key: ULDJNXLLNYAXRB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)NC2CCN(CC2)CC3=CC=CC=C3)[N+](=O)[O-]

Description

N-(1-benzylpiperidin-4-yl)-2-nitro-4-methylsulphonylaniline is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Amino-1-benzylpiperidine (87 g) was added slowly during 20 minutes to a stirred mixture of 2-fluoro-5-methylsulphonyl-nitrobenzene (100 g) and anhydrous sodium carbonate (35 g) in 500 mL DMSO, the internal temperature rose from 20° C. to 50° C. The mixture was stirred at 90° C. for 12 hours, then poured into ice/water and the yellow solid was filtered off, redissolved in dichloromethane, dried and evaporated to give 175 g N-(1-benzylpiperidin-4-yl)-2-nitro-4-methylsulphonylaniline.